![molecular formula C21H25ClN4O2S B2567931 3-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-7-isopropyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one CAS No. 953011-56-8](/img/structure/B2567931.png)
3-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-7-isopropyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one
Description
3-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-7-isopropyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is a useful research compound. Its molecular formula is C21H25ClN4O2S and its molecular weight is 432.97. The purity is usually 95%.
BenchChem offers high-quality 3-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-7-isopropyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-7-isopropyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Properties and Structure
The compound’s chemical formula is C21H25ClN2O3, with a molecular weight of 388.89 g/mol. It exists as a solid with a melting point of 110-115°C and is insoluble in ethanol but soluble in water and dimethyl sulfoxide (DMSO) . Its structure consists of a thiazolo[3,2-a]pyrimidine core with a piperazine moiety and a chlorophenyl group.
Pharmacological Properties
Clinical Applications
a. Chronic Urticaria (Hives): Cetirizine (the generic name for this compound) is commonly used to treat chronic urticaria (hives). Its long duration of action provides sustained relief from itching and skin rashes.
b. Perennial Allergic Rhinitis: For patients with year-round allergic rhinitis (hay fever), cetirizine effectively reduces nasal congestion, sneezing, and itching.
c. Atopic Dermatitis and Pruritus: Cetirizine can alleviate itching associated with atopic dermatitis (eczema) and other skin conditions.
d. Allergic Conjunctivitis: It helps manage allergic conjunctivitis (itchy, red eyes) caused by environmental allergens.
e. Asthma: While not a primary treatment for asthma, cetirizine may complement asthma management by reducing allergic symptoms.
f. Safety and Special Considerations:Synthesis and Computational Studies
The compound’s synthesis involves key steps, including bromination, piperazine substitution, and esterification . Computational studies explore its binding interactions with H1 receptors and other targets .
Potential Anxiolytic and Muscle Relaxant Activity
Compound 3h (a related analog) demonstrated potent anxiolytic and skeletal muscle relaxant effects in animal models .
Inhibition of Cell Migration and Invasion
Another related compound (8d) inhibited migration and invasion of A549 lung cancer cells .
properties
IUPAC Name |
3-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN4O2S/c1-14(2)18-12-20(28)26-17(13-29-21(26)23-18)11-19(27)25-8-6-24(7-9-25)16-5-3-4-15(22)10-16/h3-5,10,12,14,17H,6-9,11,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QITTWOCLBBHEGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)N2C(CSC2=N1)CC(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-7-isopropyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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